Cas no 123771-94-8 (Benzenamine, N-(4-methoxyphenyl)-2,6-dimethyl-)

Benzenamine, N-(4-methoxyphenyl)-2,6-dimethyl- structure
123771-94-8 structure
Product Name:Benzenamine, N-(4-methoxyphenyl)-2,6-dimethyl-
CAS No:123771-94-8
MF:C15H17NO
MW:227.301584005356
CID:1218568
PubChem ID:1204369
Update Time:2025-04-20

Benzenamine, N-(4-methoxyphenyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(4-methoxyphenyl)-2,6-dimethyl-
    • N-(4-methoxyphenyl)-2,6-dimethylaniline
    • Oprea1_665068
    • SCHEMBL13809404
    • CHEMBL1562212
    • DTXSID40360953
    • N-(2,6-dimethylphenyl)-N-(4-methoxyphenyl)amine
    • 123771-94-8
    • HMS2371G09
    • SMR000114401
    • MLS000547596
    • Inchi: 1S/C15H17NO/c1-11-5-4-6-12(2)15(11)16-13-7-9-14(17-3)10-8-13/h4-10,16H,1-3H3
    • InChI Key: KBSMSLABXMGEDK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 227.13111
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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